Cas no 1185319-33-8 (1-Benzothiazol-2-yl-piperidin-4-ylaMine hydrochloride, 98+% C12H16ClN3S, MW: 269.79)
1-Benzothiazol-2-yl-piperidin-4-ylaMine hydrochloride, 98+% C12H16ClN3S, MW: 269.79 Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzothiazol-2-yl-piperidin-4-ylamine hydrochloride
- SBB075744
- AK-52536
- KB-11204
- 1-benzothiazol-2-yl-4-piperidylamine, chloride
- 1-Benzothiazol-2-yl-piperidin-4-amine hydrochloride
- 1-(1,3-benzothiazol-2-yl)piperidin-4-amine,hydrochloride
- 1-(1,3-benzothiazol-2-yl)piperidin-4-amine
- hydrochloride
- 1-Benzothiazol-2-yl-piperidin-4-ylaMine hydrochloride, 98+% C12H16ClN3S, MW: 269.79
- 1-(2-Benzothiazolyl)-4-piperidinamine hydrochloride
- 1-(BENZO[D]THIAZOL-2-YL)PIPERIDIN-4-AMINE HYDROCHLORIDE
- DB-301317
- 1-(Benzo[d]thiazol-2-yl)piperidin-4-aminehydrochloride
- 1-(1,3-Benzothiazol-2-yl)piperidin-4-amine--hydrogen chloride (1/1)
- 1-(1,3-benzothiazol-2-yl)piperidin-4-amine;hydrochloride
- 1185319-33-8
- 1-(1,3-BENZOTHIAZOL-2-YL)PIPERIDIN-4-AMINE HYDROCHLORIDE
- DTXSID70671443
- AKOS015941349
-
- MDL: MFCD09877704
- Inchi: 1S/C12H15N3S.ClH/c13-9-5-7-15(8-6-9)12-14-10-3-1-2-4-11(10)16-12;/h1-4,9H,5-8,13H2;1H
- InChI Key: RNHLUWVSAYXJNZ-UHFFFAOYSA-N
- SMILES: C1(N2CCC(CC2)N)SC2=C(C=CC=C2)N=1.Cl
Computed Properties
- Exact Mass: 269.0753464g/mol
- Monoisotopic Mass: 269.0753464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.4Ų
1-Benzothiazol-2-yl-piperidin-4-ylaMine hydrochloride, 98+% C12H16ClN3S, MW: 269.79 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM368965-1g |
1-(Benzo[d]thiazol-2-yl)piperidin-4-amine hydrochloride |
1185319-33-8 | 95%+ | 1g |
$454 | 2023-11-23 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD214154-1g |
1-(Benzo[d]thiazol-2-yl)piperidin-4-amine hydrochloride |
1185319-33-8 | 95+% | 1g |
¥3150.0 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1801861-500mg |
1-(Benzo[d]thiazol-2-yl)piperidin-4-amine hydrochloride |
1185319-33-8 | 97% | 500mg |
¥8415.00 | 2024-08-09 |
1-Benzothiazol-2-yl-piperidin-4-ylaMine hydrochloride, 98+% C12H16ClN3S, MW: 269.79 Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 1-Benzothiazol-2-yl-piperidin-4-ylaMine hydrochloride, 98+% C12H16ClN3S, MW: 269.79
1-Benzothiazol-2-yl-piperidin-4-ylamine Hydrochloride: A Promising Compound in Medicinal Chemistry
1-Benzothiazol-2-yl-piperidin-4-ylamine hydrochloride (CAS No. 1185319-33-8) is a versatile compound with a molecular formula of C12H16ClN3S and a molecular weight of 269.79. This compound has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications and unique structural properties. The compound's high purity (98+% purity) ensures its reliability in various research and development processes.
The structure of 1-Benzothiazol-2-yl-piperidin-4-ylamine hydrochloride features a benzothiazole moiety and a piperidine ring, which are both known for their biological activities. The benzothiazole ring is a common scaffold in pharmaceuticals, often associated with anti-inflammatory, antiviral, and anticancer properties. The piperidine ring, on the other hand, is frequently found in central nervous system (CNS) active compounds, contributing to its potential as a CNS modulator.
Recent studies have highlighted the potential of 1-Benzothiazol-2-yl-piperidin-4-ylamine hydrochloride in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.
In another study, researchers investigated the neuroprotective properties of 1-Benzothiazol-2-yl-piperidin-4-ylamine hydrochloride. The results showed that the compound effectively reduced neuronal damage in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The mechanism of action appears to involve the modulation of oxidative stress and the inhibition of apoptosis pathways.
The pharmacokinetic profile of 1-Benzothiazol-2-yl-piperidin-4-ylamine hydrochloride has also been studied extensively. It has been found to have good oral bioavailability and favorable pharmacokinetic properties, making it suitable for oral administration. Additionally, the compound exhibits low toxicity and minimal side effects, which are crucial factors for its potential use as a therapeutic agent.
In the context of drug discovery and development, 1-Benzothiazol-2-yl-piperidin-4-ylamine hydrochloride serves as an excellent starting point for structure-based drug design. Its unique chemical structure allows for the modification and optimization of its biological activities through synthetic chemistry techniques. Researchers can explore various functional groups and substituents to enhance its potency, selectivity, and pharmacological properties.
The versatility of 1-Benzothiazol-2-yl-piperidin-4-ylamine hydrochloride extends beyond its therapeutic applications. It is also used as an intermediate in the synthesis of other bioactive compounds and as a reference standard in analytical methods. Its high purity ensures consistent results in these applications, making it an indispensable tool in both academic research and industrial settings.
In conclusion, 1-Benzothiazol-2-yl-piperidin-4-ylamine hydrochloride (CAS No. 1185319-33-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, coupled with its biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.
1185319-33-8 (1-Benzothiazol-2-yl-piperidin-4-ylaMine hydrochloride, 98+% C12H16ClN3S, MW: 269.79) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)